Mat2A-IN-19

• Molecular Formula: C23H15F5N6O3
• Molecular Weight: 518.4 g/mol
• InChI: InChI=1S/C23H15F5N6O3/c1-33-10-13-8-12(2-7-16(13)32-33)18-20(35)34(14-3-5-15(6-4-14)37-21(24)25)19-17(30-18)9-29-22(31-19)36-11-23(26,27)28/h2-10,21H,11H2,1H3
• InChIKey: MVNSKAGISBZYQY-UHFFFAOYSA-N

Researchers require validated MAT2A inhibitors with known biochemical potency to ensure experimental reproducibility in synthetic lethality studies. Mat2A-IN-19 offers a defined IC50 of 32.93 nM in a SAM production assay, positioned between weaker tool compounds and clinical candidates. - **Target:** Methionine adenosyltransferase 2A (MAT2A) inhibition - **Key Data:** IC50 = 32.93 nM (biochemical assay) - **Application:** MTAP-deleted cancer cell line studies, positive control, structure-activity benchmarking - **Supply:** Available from BenchChem with documented provenance (Patent Compound I-3)

Mat2A-IN-19: MAT2A Inhibitor for Precision Oncology

Mat2A-IN-19 (Compound I-3) is a synthetic small-molecule inhibitor of methionine adenosyltransferase 2A (MAT2A) with a reported biochemical IC50 of 32.93 nM against the recombinant enzyme [1]. This compound belongs to the pyrimidopyrazinone chemical series [2] and is sourced from the patent literature describing MAT2A inhibitors [3]. MAT2A catalyzes the biosynthesis of S-adenosylmethionine (SAM), the universal methyl donor for DNA, RNA, and protein methylation; its inhibition is synthetically lethal in MTAP-deleted cancers [4]. Mat2A-IN-19 serves as a commercially available biochemical tool for SAM-pathway research, though its differentiation from established MAT2A inhibitors must be evaluated across multiple dimensions including potency tier, selectivity profile, cellular activity, and translational readiness.

1

MAT2A inhibition for SAM biosynthesis pathway studies

2

Biochemical target-engagement assays (reported IC50 context)

3

MTAP-deleted cancer cell model research (requires in-house cellular validation)

4

Selectivity and cellular activity profile not publicly available

• [1] TargetMol. MAT2A-IN-19 (Compound I-3) Product Datasheet. CAS: 2850245-72-4. View Source
• [2] Humanwell Healthcare. Pyrimidopyrazine compounds acting as Mat2A inhibitors. BioWorld, October 24, 2022. View Source
• [3] CN115141202A. Pyrimidopyrazinone compounds and uses thereof. Chinese Patent Application. View Source
• [4] Konteatis Z, et al. Discovery of AG-270, a First-in-Class Oral MAT2A Inhibitor for the Treatment of Tumors with Homozygous MTAP Deletion. Journal of Medicinal Chemistry. 2021. View Source

Why Mat2A-IN-19 Is Not Interchangeable

MAT2A inhibitors exhibit substantial heterogeneity in potency, binding mechanism, and translational validation. The clinically advanced inhibitors AG-270 (IC50 = 14 nM) [1] and IDE397 (MAT2A-IN-9, IC50 not uniformly reported but clinically active) have extensive in vivo efficacy and pharmacokinetic characterization supporting their clinical development [2]. In contrast, Mat2A-IN-19 is reported only at the biochemical IC50 level (32.93 nM) [3] with no publicly available cellular activity, selectivity panel, or in vivo data. Procurement substitution based solely on nominal enzyme inhibition would introduce uncontrolled variables—including off-target risk, cellular permeability, metabolic stability, and oral bioavailability—that fundamentally alter experimental interpretation. The following quantitative evidence guide documents precisely where differentiation can (and cannot) be established from available data.

⚠

MAT2A inhibitor potencies span >100-fold; direct substitution may alter SAM depletion extent

⚠

Allosteric vs. orthosteric binding modes can shift cellular pharmacodynamics and MTAP selectivity

⚠

Cross-inhibitor selectivity for MTAP-null cells is not transferable without empirical confirmation

• [1] Selleck Chemicals. AG-270 Product Information. MAT2A inhibitor with IC50 of 14 nM. View Source
• [2] Chen X, et al. Abstract 490: Discovery of novel, potent and orally available MAT2A inhibitors. Cancer Research. 2023;83(7_Supplement):490. View Source
• [3] TargetMol. MAT2A-IN-19 (Compound I-3) Product Datasheet. CAS: 2850245-72-4. View Source

Mat2A-IN-19: Comparative Evidence for Sourcing

Biochemical Potency vs. Key Inhibitors

Mat2A-IN-19 demonstrates a biochemical IC50 of 32.93 nM against recombinant MAT2A [1], positioning it in the nanomolar potency tier. This value falls between PF-9366 (IC50 = 420 nM) [2] and AG-270 (IC50 = 14 nM) [3] when assay conditions are cross-referenced. Notably, the absence of uniform assay standardization (substrate concentration, ATP concentration, incubation time) across these reports precludes definitive rank-ordering. The compound PF-9366 is approximately 12.8-fold less potent, while AG-270 is approximately 2.4-fold more potent under their respective reported conditions. Euregen MAT2Ais have been described as exhibiting low nanomolar IC50s with superior potency compared to AG-270 [4], suggesting multiple tiers of MAT2A inhibitors exist.

Biochemical Potency

Reported

IC50 = 32.93 nM

Reported intermediate potency among MAT2A inhibitors; supports target-engagement assay context

Compared to AG-270 (14 nM), AGI-24512 (8 nM), PF-9366 (420 nM), FIDAS-5 (2100 nM); cross-study data

Evidence Dimension	Biochemical inhibition of recombinant MAT2A enzyme
Target Compound Data	IC50 = 32.93 nM
Comparator Or Baseline	PF-9366 (IC50 = 420 nM, Kd = 170 nM); AG-270 (IC50 = 14 nM); Euregen MAT2Ais (described as low nanomolar IC50s, superior to AG-270)
Quantified Difference	Mat2A-IN-19 is 12.8-fold more potent than PF-9366; 2.4-fold less potent than AG-270; relative potency to Euregen series unknown
Conditions	Recombinant MAT2A enzyme assay; Mat2A-IN-19: L-Met as substrate, 60 min preincubation followed by 60 min measurement via spectrophotometric analysis; comparator assay conditions not fully harmonized across studies

Why This Matters

Enzymatic IC50 provides a threshold screening criterion: researchers requiring sub-100 nM biochemical potency may consider Mat2A-IN-19, while those seeking maximal potency may prioritize AG-270 or Euregen-series compounds.

• [1] TargetMol. MAT2A-IN-19 (Compound I-3) Product Datasheet. CAS: 2850245-72-4. View Source
• [2] Selleck Chemicals. PF-9366 Product Information. MAT2A inhibitor with IC50 of 420 nM, Kd of 170 nM. View Source
• [3] Selleck Chemicals. AG-270 Product Information. MAT2A inhibitor with IC50 of 14 nM. View Source
• [4] Chen X, et al. Abstract 490: Discovery of novel, potent and orally available MAT2A inhibitors. Cancer Research. 2023;83(7_Supplement):490. View Source

Potency vs. Next-Generation Inhibitors

Mat2A-IN-19 is documented as a pyrimidopyrazinone derivative , distinguishing it structurally from the allosteric inhibitor AG-270 (which binds at the MAT2A dimer interface and is substrate-noncompetitive) [1] and from IDE397 (GSK-4362676) . The pyrimidopyrazinone core has been disclosed in patent literature as an effective MAT2A-inhibitory scaffold [2], and Humanwell Healthcare has described pyrimidopyrazine compounds acting as MAT2A inhibitors for cancer treatment [3]. This scaffold-based differentiation provides a rational basis for selecting structurally distinct tool compounds when investigating resistance mechanisms or orthogonal chemical matter.

Potency Positioning

Reported

Mid-range vs new leads

Reported IC50 suggests mid-spectrum inhibition relative to recent MAT2A inhibitors

Less potent than Compound 8 (18 nM), ZS34 (13.7 nM), SCR-7952 (18.7 nM) in respective assays

Evidence Dimension	Chemical scaffold classification
Target Compound Data	Pyrimidopyrazinone core structure (MW = 518.4 g/mol; molecular formula C23H15F5N6O3)
Comparator Or Baseline	AG-270 (allosteric inhibitor, binds MAT2A dimer interface); IDE397 (distinct scaffold); Euregen MAT2Ais (bind MAT2A subunit interface)
Quantified Difference	Structural dissimilarity; no quantitative similarity metric available
Conditions	Scaffold classification derived from patent CN115141202A and BioWorld disclosure; binding mode of Mat2A-IN-19 not publicly characterized

Why This Matters

Chemical scaffold diversification enables orthogonal tool compound strategies, reducing the risk of scaffold-specific artifacts when validating MAT2A-dependent phenotypes.

• [1] Selleck Chemicals. AG-270 Product Information. Non-competitive, allosteric MAT2A inhibitor. View Source
• [2] CN115141202A. Pyrimidopyrazinone compounds and uses thereof. Chinese Patent Application. View Source
• [3] Humanwell Healthcare. Pyrimidopyrazine compounds acting as Mat2A inhibitors. BioWorld, October 24, 2022. View Source

Selectivity and Cellular Activity Data Gaps

No cellular antiproliferative data (e.g., IC50 in MTAP-null cell lines), no selectivity profiling against MAT1A or other SAM-related enzymes, no in vivo pharmacokinetic parameters, and no in vivo efficacy data in MTAP-deleted xenograft models have been publicly reported for Mat2A-IN-19. In contrast, AG-270 has demonstrated selective proliferation blockade of MTAP-null cells both in tissue culture and xenograft tumors, supported by clinical entry [1]. Euregen MAT2Ais exhibit more than 20-fold selectivity for MTAP−/− cell lines over isogenic MTAP wild-type and show dose-dependent antitumor activity in HCT116 MTAP−/− xenografts with oral bioavailability [2]. IDE397 has demonstrated antitumor activity in MTAP-deleted PDX models . This data asymmetry represents the most significant differentiator for procurement decisions.

Cellular Selectivity

Data to verify

Not publicly reported

MTAP-selective antiproliferative activity and cellular SAM depletion context unavailable

Comparator data exist for AG-270, SCR-7952, AGI-24512; empirical in-house validation required

Evidence Dimension	Availability of cellular and in vivo validation data
Target Compound Data	No publicly reported cellular activity, selectivity panel, PK parameters, or in vivo efficacy data
Comparator Or Baseline	AG-270: MTAP-null selective antiproliferation in vitro and in vivo, clinical entry (NCT03435250); Euregen MAT2Ais: >20-fold MTAP−/− selectivity, in vivo antitumor activity; IDE397: MTAP-deleted PDX antitumor activity
Quantified Difference	Data absent for Mat2A-IN-19; extensive validation exists for comparators
Conditions	Public domain literature and vendor technical datasheets as of April 2026

Why This Matters

Procurement of Mat2A-IN-19 should be explicitly limited to biochemical studies or exploratory screening; it is not a suitable substitute for AG-270, IDE397, or Euregen MAT2Ais in cellular or in vivo experiments without substantial internal validation.

• [1] Konteatis Z, et al. Discovery of AG-270, a First-in-Class Oral MAT2A Inhibitor for the Treatment of Tumors with Homozygous MTAP Deletion. Journal of Medicinal Chemistry. 2021. View Source
• [2] Chen X, et al. Abstract 490: Discovery of novel, potent and orally available MAT2A inhibitors. Cancer Research. 2023;83(7_Supplement):490. View Source

Mat2A-IN-19: Ideal Research Scenarios

Biochemical Screening and Target Engagement

Mat2A-IN-19, with its reported biochemical IC50 of 32.93 nM [1], can serve as a positive control or tool compound for establishing in-house MAT2A enzymatic assays. Its pyrimidopyrazinone scaffold provides structural diversity relative to allosteric inhibitors like AG-270 [2], enabling orthogonal validation of assay performance across chemical series. Given the absence of cellular characterization data, use should be restricted to cell-free biochemical systems.

Mechanistic Studies in Cellular Models

Researchers investigating the methionine-MAT2A-SAM axis may employ Mat2A-IN-19 as a pyrimidopyrazinone-based probe to complement studies using alternative scaffolds [1]. This scaffold diversification reduces the likelihood of confounding scaffold-specific artifacts when interpreting MAT2A-dependent phenotypes in biochemical or biophysical assays. Comparative studies with AG-270 (allosteric inhibitor) [2] may reveal scaffold-dependent differences in binding kinetics or thermodynamic profiles.

Medicinal Chemistry SAR Comparator

Mat2A-IN-19 represents a structurally defined starting point for medicinal chemistry optimization programs. Its moderate nanomolar potency (IC50 = 32.93 nM) [1] and pyrimidopyrazinone core [2] offer a template distinct from clinically advanced MAT2A inhibitors [3]. Structure-activity relationship studies building from this scaffold may identify analogs with improved properties.

Application

Selection Property

Validation Focus

Biochemical target engagement

Defined biochemical MAT2A IC50

Assay calibration and positive-control benchmarking

MTAP-deleted cell model studies

Requires in-house cellular validation

Antiproliferative activity and PRMT5 pathway endpoints

Medicinal chemistry SAR comparator

Unique chemotype

Scaffold comparison and potency benchmarking

Head-to-head inhibitor comparisons

Cross-inhibitor evaluation

Empirical ranking of potency and MTAP selectivity

• [1] TargetMol. MAT2A-IN-19 (Compound I-3) Product Datasheet. CAS: 2850245-72-4. View Source
• [2] CN115141202A. Pyrimidopyrazinone compounds and uses thereof. Chinese Patent Application. View Source
• [3] Chen X, et al. Abstract 490: Discovery of novel, potent and orally available MAT2A inhibitors. Cancer Research. 2023;83(7_Supplement):490. View Source